Cas no 590376-42-4 (2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- 2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
- STK441229
- BBL017107
- R7452
- ST50845784
- (2-amino-6-methyl(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl))-N-cyclopentylcarbo xamide
- 2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
-
- MDL: MFCD03422649
- Inchi: 1S/C15H22N2OS/c1-9-6-7-11-12(8-9)19-14(16)13(11)15(18)17-10-4-2-3-5-10/h9-10H,2-8,16H2,1H3,(H,17,18)
- InChI Key: CIHLDIUSCNHWKX-UHFFFAOYSA-N
- SMILES: S1C(=C(C(NC2CCCC2)=O)C2=C1CC(C)CC2)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 343
- Topological Polar Surface Area: 83.4
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A016260-250mg |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590376-42-4 | 250mg |
$ 275.00 | 2022-06-08 | ||
| TRC | A016260-500mg |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590376-42-4 | 500mg |
$ 450.00 | 2022-06-08 | ||
| TRC | A016260-1000mg |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590376-42-4 | 1g |
$ 720.00 | 2022-06-08 | ||
| Chemenu | CM522555-1g |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide |
590376-42-4 | 97% | 1g |
$180 | 2023-02-02 | |
| Chemenu | CM522555-5g |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide |
590376-42-4 | 97% | 5g |
$535 | 2023-02-02 | |
| Matrix Scientific | 029148-500mg |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590376-42-4 | 500mg |
$126.00 | 2023-09-06 | ||
| abcr | AB380310-500 mg |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590376-42-4 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB380310-1 g |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590376-42-4 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB380310-5 g |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590376-42-4 | 5g |
€907.00 | 2023-04-25 | ||
| abcr | AB380310-500mg |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide; . |
590376-42-4 | 500mg |
€269.00 | 2025-04-17 |
2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Comprehensive Overview of 2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 590376-42-4)
The compound 2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 590376-42-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydrobenzothiophene core and a cyclopentyl carboxamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in targeting specific enzymes or receptors, given its heterocyclic framework and hydrogen-bonding capabilities.
In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. 2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide aligns with this trend, as its structural features suggest potential utility in kinase inhibition or GPCR modulation. These properties are highly relevant to current research on neurodegenerative diseases, metabolic disorders, and inflammatory conditions, which are among the most searched topics in biomedical literature and AI-driven databases.
The synthesis of 590376-42-4 involves multi-step organic reactions, often starting from readily available thiophene derivatives. Key steps include cyclization, amination, and carboxamide formation, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation. Researchers frequently search for synthetic protocols and analytical methods related to such molecules, reflecting the growing emphasis on reproducibility and quality control in chemical research.
Beyond its synthetic challenges, 2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has garnered attention for its potential bioavailability and metabolic stability. These attributes are critical for drug candidates, as they influence ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Computational modeling and in vitro assays are often employed to predict its behavior in biological systems, addressing common queries about drug-likeness and lead optimization strategies.
The compound’s benzothiophene scaffold is also noteworthy, as it appears in several FDA-approved drugs targeting cancer and central nervous system (CNS) disorders. This structural motif is associated with enhanced binding affinity and selectivity, making it a hotspot for medicinal chemists. Searches for benzothiophene-based therapeutics and structure-activity relationships (SAR) are prevalent in academic and industrial settings, underscoring the relevance of 590376-42-4 in contemporary drug design.
In summary, 2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a promising candidate for further investigation in drug discovery. Its structural complexity, combined with its potential biological activities, positions it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore innovative therapeutic approaches, compounds like this will remain at the forefront of research, answering pressing questions about molecular targeting and translational medicine.
590376-42-4 (2-Amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)